Cas no 823195-10-4 (1,3,5-Benzenetricarboxylic acid, monoethyl ester)

1,3,5-Benzenetricarboxylic acid, monoethyl ester structure
823195-10-4 structure
Product Name:1,3,5-Benzenetricarboxylic acid, monoethyl ester
CAS No:823195-10-4
MF:C11H8O6
MW:236.177623748779
CID:695016
PubChem ID:71419457
Update Time:2025-04-19

1,3,5-Benzenetricarboxylic acid, monoethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetricarboxylic acid, monoethyl ester
    • 5-ethoxycarbonylbenzene-1,3-dicarboxylate
    • DTXSID60838700
    • 5-(Ethoxycarbonyl)benzene-1,3-dicarboxylate
    • 823195-10-4
    • Inchi: 1S/C11H10O6/c1-2-17-11(16)8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5H,2H2,1H3,(H,12,13)(H,14,15)/p-2
    • InChI Key: DGXLQLZCMZIMQX-UHFFFAOYSA-L
    • SMILES: O(CC)C(C1C=C(C(=O)[O-])C=C(C(=O)[O-])C=1)=O

Computed Properties

  • Exact Mass: 236.03208797g/mol
  • Monoisotopic Mass: 236.03208797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 107Ų
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